4-Methylpentanimidamide hydrochloride

• IUPAC Name: 4-methylpentanimidamide;hydrochloride
• InChI: InChI=1S/C6H14N2.ClH/c1-5(2)3-4-6(7)8;/h5H,3-4H2,1-2H3,(H3,7,8);1H
• InChI Key: BVWGMWLHWMOSOP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC(=N)N.Cl
• Molecular Formula: C6H15ClN2
• Molecular Weight: 150.65 g/mol
• CAS No.: 857809-07-5

Description

4-Methylpentanimidamide hydrochloride is a chemical compound with the empirical formula C6H15ClN2 and a molecular weight of 150.65. It is provided in solid form. This compound is provided by Sigma-Aldrich and ChemBridge Corporation to researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string N=C (CCC (C)C)N. [H]Cl. The InChI code for this compound is 1S/C6H14N2.ClH/c1-5 (2)3-4-6 (7)8;/h4-5H,3,7-8H2,1-2H3;1H.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 150.65.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

Discovery of Annulating Reagents for Synthesis of Cyclopentyl and Cyclohexyl Cores :This study outlines the use of novel reagents for the diastereoselective synthesis of cyclopentane and cyclohexane rings, relevant for creating pharmacologically active molecules. The research demonstrates a methodology that could be adaptable for synthesizing compounds related to 4-Methylpentanimidamide hydrochloride, emphasizing stereochemical control and high yields in pharmaceutical synthesis (McDaniel et al., 2020).

Analytical Chemistry and Drug Design

Efficient Synthesis of Imidazole Derivatives :A rapid and cost-effective procedure developed for synthesizing 2-Butyl-5-Chloro-3H-Imidazole-4-Carboxaldehyde highlights advancements in the synthesis of imidazole derivatives. The methodology, involving methyl pentanimidate, could inform approaches to manipulating this compound for research and drug development purposes (Srinivas et al., 2004).

Catalysis and Material Science

Acid-Base Properties of Oxides in Catalysis :Investigation into the acid-base properties of various oxide systems through calorimetric and catalytic methods offers insights into chemical transformations relevant to the synthesis and application of compounds like this compound. This research could be pertinent to understanding catalytic processes involved in the synthesis or modification of similar compounds (Cutrufello et al., 2002).

Toxicology and Safety Assessment

Toxicity and Carcinogenicity Studies :A detailed study on 4-Methylimidazole, a compound structurally related to this compound, provides a framework for evaluating the toxicological and carcinogenic potential of chemical substances. Such studies are crucial for assessing the safety of new drugs and chemicals before their commercial use (Chan et al., 2007).

Safety and Hazards

The compound is classified as dangerous with the signal word “Danger” and hazard statement H318, indicating that it causes serious eye damage. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.